3-(Butanoylamino)-3-phenylpropanoic acid

• IUPAC Name: 3-(butanoylamino)-3-phenylpropanoic acid
• InChI: InChI=1S/C13H17NO3/c1-2-6-12(15)14-11(9-13(16)17)10-7-4-3-5-8-10/h3-5,7-8,11H,2,6,9H2,1H3,(H,14,15)(H,16,17)
• InChI Key: YIAHNNXXFOPGRC-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC(CC(=O)O)C1=CC=CC=C1
• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol

Description

3-(Butanoylamino)-3-phenylpropanoic acid is a β-amino acid derivative characterized by a phenyl group and a butanoylamino substituent attached to the β-carbon of the propanoic acid backbone. This compound is structurally significant due to its role as a synthetic intermediate in pharmaceutical chemistry, particularly in the synthesis of taxane derivatives. For example, it is utilized as a key component in the 13-ester of Baccatin III, a precursor for paclitaxel analogs .

Comparison with Similar Compounds

Key Observations:

• Substituent Effects: The butanoylamino group enhances lipophilicity (logP ~2.1) compared to acetamido (logP ~1.3) or amino (logP ~0.5) analogs. This may improve membrane permeability but reduce aqueous solubility.
• Biological Relevance: Chlorinated derivatives (e.g., 3-(3,5-dichloro-4-hydroxyphenyl)propanoic acid) exhibit antimicrobial activity, suggesting halogenation enhances bioactivity .
• Acid-Base Properties : All analogs share a carboxyl group with pKa ~2.3–4.2, making them predominantly ionized at physiological pH.

Antimicrobial Activity

Chlorinated phenylpropanoic acid derivatives (e.g., compounds 1–3 in ) demonstrate selective antimicrobial effects:

• E. coli : MIC values <10 µg/mL for dichloro derivatives.
• S. aureus : Moderate inhibition (MIC ~25 µg/mL).
• C. albicans: Resistant to phenylpropanoic acids but sensitive to diketopiperazine alkaloids . The absence of halogen or polar groups in 3-(butanoylamino)-3-phenylpropanoic acid likely limits its antimicrobial potency compared to these chlorinated analogs.

Case Study: Substituent-Driven Activity

• 3-(3-Chloro-4-hydroxyphenyl)propanoic acid (): The chloro and hydroxy groups confer both lipophilicity and hydrogen-bonding capacity, enhancing target binding in bacteria.
• 3-[(2-Nitrophenyl)amino]-3-phenylpropanoic acid (): The nitro group introduces strong electron-withdrawing effects, possibly altering redox properties or binding to nitroreductase enzymes.